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Compound of Interest

Compound Name:
3-(Bromomethyl)-5-

chlorobenzo[b]thiophene

Cat. No.: B075638 Get Quote

A-Z Guide to Safe Handling: 3-(Bromomethyl)-5-
chlorobenzo[b]thiophene
Authored for Drug Development Professionals, Researchers, and Scientists

This document provides a comprehensive technical overview of the safety protocols and

handling precautions for 3-(Bromomethyl)-5-chlorobenzo[b]thiophene (CAS No: 1198-51-2).

As a brominated heterocyclic compound, this reagent demands rigorous adherence to safety

procedures to mitigate risks associated with its corrosive and toxic properties. This guide

synthesizes data from authoritative safety documents to provide a field-proven framework for

its safe use in a laboratory setting.

Hazard Profile & Chemical Identity
3-(Bromomethyl)-5-chlorobenzo[b]thiophene is a solid organic compound that presents

significant health risks upon exposure.[1] The primary dangers are severe skin burns, eye

damage, and respiratory irritation.[2][3] Its chemical structure, featuring a bromomethyl group

and a chlorinated benzothiophene core, contributes to its reactivity and hazardous nature.
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Identifier Value Source

Chemical Name
3-(Bromomethyl)-5-

chlorobenzo[b]thiophene
[4]

Synonyms
3-(bromomethyl)-5-chloro-1-

benzothiophene
[1]

CAS Number 1198-51-2 [1][4]

Molecular Formula C₉H₆BrClS [4]

Molecular Weight 261.57 g/mol [4]

Physical Form Solid [1]

GHS Classification and Precautionary Measures
The Globally Harmonized System (GHS) classification for this compound underscores its

hazardous potential. The signal word "Danger" is used to indicate the severity of the hazards.

[1][2]

Hazard Class Hazard Category Hazard Statement Source

Corrosive to Metals Category 1
H290: May be

corrosive to metals
[2]

Skin

Corrosion/Irritation
Category 1B

H314: Causes severe

skin burns and eye

damage

[2][3]

Serious Eye Damage Category 1

H314: Causes severe

skin burns and eye

damage

[3]

Acute Toxicity (Oral) Category 4
H302: Harmful if

swallowed
[5][6]

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
[3][5][6]
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Adherence to the following precautionary statements is mandatory:

Prevention: P260 (Do not breathe dust), P264 (Wash skin thoroughly after handling), P280

(Wear protective gloves/clothing/eye protection/face protection).[2]

Response: P301+P330+P331 (IF SWALLOWED: rinse mouth. Do NOT induce vomiting),

P303+P361+P353 (IF ON SKIN: Take off immediately all contaminated clothing. Rinse skin

with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310

(Immediately call a POISON CENTER or doctor).[2][3]

Storage: P405 (Store locked up), P406 (Store in corrosive resistant container).[2]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[2][3]

Proactive Safety: Engineering Controls & Personal
Protective Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls, is essential for minimizing

exposure. The hierarchy of controls provides a systematic framework for this approach.
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Hierarchy of Controls for Safe Handling

Elimination
(Not Feasible)

Substitution
(Use a less hazardous reagent)

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of Controls, prioritizing the most effective safety measures.

3.1 Engineering Controls The primary engineering control for handling 3-(Bromomethyl)-5-
chlorobenzo[b]thiophene is a properly functioning chemical fume hood.[3] This is critical to

prevent the inhalation of dust or vapors.[3] Workstations must be equipped with readily

accessible eyewash stations and safety showers.[3][7]

3.2 Personal Protective Equipment (PPE) Even with robust engineering controls, a

comprehensive PPE strategy is non-negotiable.

Eye and Face Protection: Chemical safety goggles are mandatory. For tasks with a higher

splash potential, a face shield should be worn in addition to goggles.[6]
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Skin Protection: Chemical-resistant gloves, such as nitrile, must be worn.[8] Always inspect

gloves for tears or punctures before use.[6] A lab coat or chemical-resistant apron is required

to protect against skin contact.[9]

Respiratory Protection: If there is a risk of dust or aerosol generation and engineering

controls are insufficient, a NIOSH-approved respirator with a particulate filter is necessary.

[10]

Standard Operating Procedures for Safe Handling
4.1 Weighing and Transfer

Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clear. Confirm that an appropriate spill kit and waste container are readily available.

Aliquotting: Conduct all weighing and transfer operations within the fume hood to contain any

dust.[3] Use tools like a spatula to minimize dust creation.

Container Management: Keep the reagent container tightly closed when not in use.[3]

4.2 Dissolution

Solvent Addition: When dissolving the solid, add the solvent to the reagent slowly to control

any potential exothermic reactions.

Ventilation: Keep the solution within the fume hood throughout the process.

Reactive Safety: Emergency Procedures
In the event of an exposure or spill, immediate and correct action is crucial.
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Personnel Exposure

Chemical Spill

Exposure or Spill Occurs

Skin Contact

Remove contaminated clothing.

Rinse with water for 15+ min.

Exposure
Eye Contact

Rinse with water for 15+ min.

Remove contact lenses.

Seek immediate medical attention.
Exposure

Inhalation

Move to fresh air.

Seek immediate medical attention.

Exposure

Minor Spill

Absorb with inert material.

Collect in a sealed container for disposal.

Spill

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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